[5-(4-methoxy-3-nitrophenyl)-2H-tetrazol-2-yl]acetic acid

• Molecular Formula: C10H9N5O5
• Molecular Weight: 279.21 g/mol
• IUPAC Name: 2-[5-(4-methoxy-3-nitrophenyl)tetrazol-2-yl]acetic acid
• InChI: InChI=1S/C10H9N5O5/c1-20-8-3-2-6(4-7(8)15(18)19)10-11-13-14(12-10)5-9(16)17/h2-4H,5H2,1H3,(H,16,17)
• InChI Key: KANQLRIQJMZPKF-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=NN(N=N2)CC(=O)O)[N+](=O)[O-]

Description

2-[5-(4-METHOXY-3-NITROPHENYL)-2H-1,2,3,4-TETRAZOL-2-YL]ACETIC ACID is an organic compound that features a tetrazole ring substituted with a methoxy-nitrophenyl group and an acetic acid moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[5-(4-METHOXY-3-NITROPHENYL)-2H-1,2,3,4-TETRAZOL-2-YL]ACETIC ACID typically involves the following steps:

Tetrazole Formation: The formation of the tetrazole ring can be achieved by reacting the methoxy-nitroaromatic compound with sodium azide and a suitable catalyst under controlled conditions.

Acetic Acid Introduction:

Industrial Production Methods

Industrial production methods for this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This may include the use of continuous flow reactors, advanced catalysts, and purification techniques such as recrystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

2-[5-(4-METHOXY-3-NITROPHENYL)-2H-1,2,3,4-TETRAZOL-2-YL]ACETIC ACID can undergo various chemical reactions, including:

Reduction: The nitro group can be reduced to an amino group using reducing agents such as hydrogen gas in the presence of a palladium catalyst.

Substitution: The methoxy group can be substituted with other functional groups through nucleophilic aromatic substitution reactions.

Oxidation: The acetic acid moiety can be oxidized to form corresponding carboxylic acids or other derivatives.

Common Reagents and Conditions

Reduction: Hydrogen gas, palladium catalyst.

Substitution: Nucleophiles such as amines or thiols, often in the presence of a base.

Oxidation: Oxidizing agents such as potassium permanganate or chromium trioxide.

Major Products

Reduction: Amino derivatives.

Substitution: Various substituted aromatic compounds.

Oxidation: Carboxylic acids and related derivatives.

Scientific Research Applications

2-[5-(4-METHOXY-3-NITROPHENYL)-2H-1,2,3,4-TETRZOL-2-YL]ACETIC ACID has several scientific research applications:

Medicinal Chemistry: Potential use as a precursor for the synthesis of pharmaceutical compounds with anti-inflammatory, antimicrobial, or anticancer properties.

Materials Science: Utilized in the development of advanced materials, including polymers and nanomaterials, due to its unique structural properties.

Biological Studies: Employed in biochemical assays and studies to understand its interaction with biological molecules and pathways.

Mechanism of Action

The mechanism of action of 2-[5-(4-METHOXY-3-NITROPHENYL)-2H-1,2,3,4-TETRAZOL-2-YL]ACETIC ACID involves its interaction with specific molecular targets, such as enzymes or receptors. The nitro group can participate in redox reactions, while the tetrazole ring can mimic carboxylate groups, allowing the compound to bind to active sites of enzymes or receptors, thereby modulating their activity.

Comparison with Similar Compounds

Similar Compounds

2-(4-METHOXY-3-NITROPHENYL)ACETIC ACID: Lacks the tetrazole ring, making it less versatile in terms of chemical reactivity and biological activity.

5-(4-METHOXY-3-NITROPHENYL)-1H-TETRAZOLE: Lacks the acetic acid moiety, which may reduce its solubility and bioavailability.

Uniqueness

2-[5-(4-METHOXY-3-NITROPHENYL)-2H-1,2,3,4-TETRAZOL-2-YL]ACETIC ACID is unique due to the presence of both the tetrazole ring and the acetic acid moiety, which confer distinct chemical and biological properties